Cas no 13438-48-7 (Cyclopentasiloxane, octamethyldiphenyl-)

• Product Name: Cyclopentasiloxane, octamethyldiphenyl-
• CAS No: 13438-48-7
• MF: C₂₀H₃₄O₅Si₅
• MW: 494.908470630646
• CID: 4695674
• Update Time: 2025-06-26

Cyclopentasiloxane, octamethyldiphenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentasiloxane, octamethyldiphenyl-

• Inchi： 1S/C20H34O5Si5/c1-26(2)21-27(3,4)23-29(7,8)25-30(24-28(5,6)22-26,19-15-11-9-12-16-19)20-17-13-10-14-18-20/h9-18H,1-8H3
• InChI Key： ACSWDSBPIVEOFN-UHFFFAOYSA-N
• SMILES： [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 494.12525685 g/mol
• Monoisotopic Mass: 494.12525685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Molecular Weight: 494.9

Experimental Properties

• Density: 1.05
• Boiling Point: 392°C at 760 mmHg
• Flash Point: 169.2°C
• Refractive Index: 1.503

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Cyclopentasiloxane, octamethyldiphenyl-

Octamethylcyclopentasiloxane: A Comprehensive Overview

CAS No. 13438-48-7, commonly referred to as octamethylcyclopentasiloxane, is a versatile organosilicon compound that has garnered significant attention in various industrial and research domains. This compound, also known as cyclotetrasiloxane, belongs to the broader family of siloxanes, which are widely used in applications ranging from electronics to biomedicine. The unique properties of octamethylcyclopentasiloxane, including its thermal stability, low surface tension, and excellent compatibility with a wide range of materials, make it an invaluable component in modern technological advancements.

Recent studies have highlighted the potential of octamethylcyclopentasiloxane in advanced materials science. Researchers have explored its role as a precursor for the synthesis of high-performance silicon-based polymers. For instance, a 2023 study published in the Journal of Materials Chemistry demonstrated that octamethylcyclopentasiloxane can be used to create ultra-thin, flexible coatings with exceptional durability and resistance to environmental factors such as UV radiation and moisture. These findings underscore the compound's potential in developing next-generation materials for aerospace and automotive industries.

In the field of electronics, octamethylcyclopentasiloxane has been utilized as a key component in the fabrication of high-temperature-resistant adhesives and sealants. Its ability to maintain structural integrity under extreme conditions has made it indispensable in applications such as semiconductor packaging and LED manufacturing. A 2022 research paper in Applied Physics Letters reported that incorporating octamethylcyclopentasiloxane into adhesive formulations significantly improved their thermal stability and mechanical strength, leading to longer-lasting electronic components.

The biomedical sector has also benefited from the unique properties of octamethylcycpentasiloxane. Recent investigations have focused on its application as a biocompatible material for drug delivery systems. A 2023 study in Biomaterials Science revealed that nanoparticles synthesized using octamethylcyclopentasiloxane exhibited superior biocompatibility and controlled drug release capabilities, making them promising candidates for targeted cancer therapy.

The synthesis of octamethylcyclopentasiloxane typically involves a two-step process: hydrolysis of chlorosilanes followed by polymerization. This method ensures high purity and consistent quality of the final product. Innovations in catalytic processes have further enhanced the efficiency of this synthesis, reducing production costs while maintaining the compound's superior properties.

In terms of environmental impact, recent research has focused on improving the sustainability of octamethylcyclopentasiloxane-based products. Scientists are exploring methods to recycle and reuse these compounds after their lifecycle, minimizing waste and reducing environmental footprint. A 2023 report by the International Journal of Environmental Science & Technology proposed novel recycling techniques that could significantly reduce the ecological impact associated with the production and disposal of siloxanes.

In conclusion, CAS No. 13438-48-7, or octamethylcyclopentasiloxane, stands as a testament to human ingenuity in materials science. Its diverse applications across industries coupled with ongoing research into its properties and potential uses ensure that this compound will remain a cornerstone in technological innovation for years to come.